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This technical support center provides guidance for researchers, scientists, and drug

development professionals on troubleshooting image artifacts in Computed Tomography (CT)

when using ioxaglic acid (Hexabrix) as a contrast agent.

Frequently Asked Questions (FAQs)
Q1: What is ioxaglic acid and why is it used in CT imaging?

Ioxaglic acid is a low-osmolality, ionic, iodinated contrast medium used in various radiological

procedures, including CT scans.[1][2] Its primary function is to enhance the visibility of internal

structures by increasing the attenuation of X-rays in the tissues where it accumulates.[1] As a

low-osmolality agent, ioxaglic acid is associated with a lower incidence of adverse effects

compared to older high-osmolality contrast media.[1]

Q2: What are the common types of artifacts observed in CT images when using iodinated

contrast agents like ioxaglic acid?

While ioxaglic acid is designed to improve image quality, high concentrations of iodine can

sometimes lead to artifacts. The most common artifacts associated with iodinated contrast

agents are:

Beam Hardening Artifacts: These appear as dark streaks or bands between dense objects,

or as a "cupping" artifact where the center of a uniform object appears darker than its

periphery.[3] This occurs because the X-ray beam becomes "harder" (has a higher average
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energy) as it passes through the dense contrast agent, which is not fully accounted for by

standard reconstruction algorithms.

Streak Artifacts: These are bright and dark streaks that can emanate from regions with high

concentrations of the contrast agent. They are a common manifestation of beam hardening.

Photon Starvation Artifacts: In areas with very high concentrations of ioxaglic acid, the

contrast agent can absorb a significant portion of the X-ray photons, leading to a noisy or

streaky appearance in the reconstructed image.

Q3: Can the concentration of ioxaglic acid affect the likelihood of artifacts?

Yes, the concentration of the iodine in the contrast medium can influence the severity of

artifacts. Higher concentrations of iodine can lead to more pronounced beam hardening and

streak artifacts. One study on different iodine concentrations for kidney MDCT found that a

concentration of 370 mg iodine/mL resulted in more severe renal streak artifacts compared to a

concentration of 250 mg iodine/mL. While this study did not specifically use ioxaglic acid, it

highlights the general principle that higher iodine concentrations can increase the propensity

for certain artifacts.

Q4: How can I minimize beam hardening artifacts when using ioxaglic acid?

Several strategies can be employed to reduce beam hardening artifacts:

Use of a Higher Tube Voltage (kVp): Increasing the kVp results in a "harder" initial X-ray

beam, which is less susceptible to further hardening as it passes through the contrast agent.

Software-Based Corrections: Most modern CT scanners are equipped with iterative

reconstruction algorithms and specific metal artifact reduction (MAR) software that can

effectively reduce beam hardening and streak artifacts.

Dual-Energy CT: This technique uses two different X-ray energy spectra to better

differentiate materials and can generate "virtual monochromatic" images at high keV values,

which significantly reduce beam hardening artifacts.

Appropriate Patient Positioning: Ensure the region of interest is centered in the field of view

to minimize off-axis artifacts.
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Dilution of the Contrast Agent: In some applications, a lower concentration of ioxaglic acid
may be sufficient for diagnosis and can help reduce artifacts.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving common artifacts

encountered when using ioxaglic acid in CT imaging.
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Observed Artifact Potential Cause Recommended Action

Dark streaks or bands between

highly enhanced structures
Beam Hardening

1. Increase the tube voltage

(kVp) on the scanner. 2. Utilize

the scanner's iterative

reconstruction or metal artifact

reduction (MAR) software. 3. If

available, perform a dual-

energy CT scan and

reconstruct high-keV virtual

monochromatic images. 4.

Consider if a lower

concentration of ioxaglic acid

can be used for the specific

application.

"Cupping" artifact (center of an

organ appears darker)
Beam Hardening

1. Apply the same techniques

as for dark streaks. 2. Ensure

the scanner's beam hardening

correction software is enabled

and properly calibrated.

Bright and dark streaks

emanating from vessels with

high contrast

Streak Artifacts (related to

beam hardening and photon

starvation)

1. Follow the

recommendations for

mitigating beam hardening. 2.

Ensure an appropriate contrast

injection protocol to avoid

excessive pooling of the

contrast agent. 3. Use a saline

flush after the contrast

injection to clear the peripheral

veins.

Increased noise or grainy

appearance in highly

enhanced regions

Photon Starvation 1. Increase the tube current

(mA) or use automatic tube

current modulation. 2.

Consider a lower concentration

of ioxaglic acid if diagnostically

acceptable. 3. Employ iterative
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reconstruction algorithms that

are more robust to noise.

Ring-like artifacts in the image
Detector

Malfunction/Miscalibration

This is typically a scanner

hardware issue and not

directly related to the contrast

agent. Contact the CT scanner

service engineer for

recalibration or detector

replacement.

Motion artifacts (blurring,

ghosting)
Patient Movement

1. Ensure the subject is

adequately immobilized. 2.

Use the fastest possible scan

time. 3. If imaging the thorax or

abdomen, provide clear

breath-hold instructions.

Quantitative Data Summary
The following table summarizes data from a study investigating the effect of iodine

concentration on renal streak artifacts. While this study did not use ioxaglic acid specifically, it

provides a useful reference for the expected impact of iodine concentration on artifact severity.

Table 1: Severity of Renal Streak Artifacts at Different Iodine Concentrations

Iodine
Concentration

Mean Artifact
Severity Score
(Method 1)

Mean Artifact
Severity Score
(Method 2)

Mean Artifact
Severity Score
(Method 3)

250 mg/mL 1.20 ± 0.41 1.40 ± 0.50 1.67 ± 0.49

300 mg/mL 1.47 ± 0.52 1.67 ± 0.49 2.00 ± 0.00

370 mg/mL 1.80 ± 0.41 2.00 ± 0.00 2.00 ± 0.00

*Indicates a statistically significant higher degree of artifact severity compared to the 250 mg

iodine/mL medium (p < 0.05). Data adapted from a study on kidney multidetector CT in rabbits.
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Experimental Protocols
Protocol for Evaluating Beam Hardening Artifacts of
Ioxaglic Acid Using a Phantom
This protocol describes a method for quantitatively assessing beam hardening artifacts

produced by ioxaglic acid in a controlled phantom setting.

1. Phantom Preparation:

Utilize a commercially available CT phantom (e.g., Gammex 464) that includes inserts of
various materials with known densities.
Create a custom insert for the phantom that can be filled with different concentrations of
ioxaglic acid (e.g., dilutions corresponding to 200, 300, and 370 mg of iodine/mL).

2. CT Data Acquisition:

Position the phantom on the CT scanner table, ensuring it is properly centered.
Perform a series of scans with the following parameters, keeping all other factors constant
for each scan:
Tube Voltage: Acquire scans at different kVp settings (e.g., 80, 100, 120, 140 kVp).
Tube Current: Use a fixed mAs or automatic tube current modulation.
Reconstruction Algorithm: Reconstruct images using both standard filtered back-projection
(FBP) and an iterative reconstruction algorithm.
Slice Thickness: Use a standard slice thickness (e.g., 2.5 mm).

3. Image Analysis:

Region of Interest (ROI) Placement:
Place circular ROIs of a consistent size (e.g., 1 cm²) in the center and at the periphery of the
ioxaglic acid-filled insert.
Place additional ROIs in the surrounding phantom material at various distances from the
contrast agent insert.
Quantitative Measurement:
Measure the mean and standard deviation of the CT numbers (in Hounsfield Units, HU)
within each ROI.
Cupping Artifact Quantification: Calculate the difference between the mean HU at the
periphery and the center of the ioxaglic acid insert. A larger difference indicates a more
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severe cupping artifact.
Streak Artifact Quantification: Measure the standard deviation of HU in the ROIs placed in
the surrounding material. An increased standard deviation in the presence of the contrast
agent suggests a greater degree of streak artifact.

4. Data Interpretation:

Compare the artifact measurements across the different ioxaglic acid concentrations and
scanner settings to determine the optimal parameters for minimizing artifacts.

Visualizations
Signaling Pathways Affected by Iodinated Contrast
Media
Iodinated contrast media, including ioxaglic acid, can induce cellular responses, particularly in

the kidneys, through various signaling pathways. These pathways are primarily related to

oxidative stress, inflammation, and apoptosis.
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Caption: Cellular signaling pathways activated by iodinated contrast media.

General Troubleshooting Workflow for CT Artifacts
This workflow provides a logical sequence of steps to follow when encountering artifacts in CT

images obtained with ioxaglic acid.
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Caption: A logical workflow for troubleshooting CT image artifacts.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b129909?utm_src=pdf-body
https://www.benchchem.com/product/b129909?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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